Cas no 42249-61-6 (Ammonium 3-oxo-3h-phenoxazin-7-olate)

Ammonium 3-oxo-3h-phenoxazin-7-olate structure
42249-61-6 structure
Product Name:Ammonium 3-oxo-3h-phenoxazin-7-olate
CAS No:42249-61-6
MF:C12H10N2O3
MW:230.21940279007
CID:331249
PubChem ID:87572043
Update Time:2025-04-19

Ammonium 3-oxo-3h-phenoxazin-7-olate Chemical and Physical Properties

Names and Identifiers

    • 3H-Phenoxazin-3-one,7-hydroxy-, ammoniate (1:1)
    • IrisblueB(Lacmoid)
    • Lacmoid
    • RESORCIN BLUE
    • 211-241-8
    • 7-Hydroxy-3H-phenoxazin-3-one
    • ammonium 3-oxo-3H-phenoxazin-7-olate
    • C.I. 51400
    • Resorcinol Blue
    • azanium 7-oxophenoxazin-3-olate
    • KSC585S3B
    • azanium;7-oxophenoxazin-3-olate
    • EINECS 255-736-7
    • D91240
    • 42249-61-6
    • AKOS028109723
    • ammonium 3,7-dioxo-9aH-phenoxazin-9a-ide
    • Ammonium 3-oxo-3h-phenoxazin-7-olate
    • MDL: MFCD00152579
    • Inchi: 1S/C12H7NO3.H3N/c14-7-1-3-9-11(5-7)16-12-6-8(15)2-4-10(12)13-9;/h1-6,14H;1H3
    • InChI Key: MIXIPTWQWAKYRB-UHFFFAOYSA-N
    • SMILES: O1C2=CC(C=CC2=NC2C=CC(=CC1=2)[O-])=O.[NH4+]

Computed Properties

  • Exact Mass: 230.0692
  • Monoisotopic Mass: 230.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 388
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 230
  • XLogP3: Not determined
  • Topological Polar Surface Area: 62.7

Experimental Properties

  • Color/Form: powder
  • Melting Point: No data available
  • Boiling Point: 413.0±45.0 °C at 760 mmHg
  • Flash Point: 203.6±28.7 °C
  • PSA: 98.22
  • Solubility: Not determined
  • Merck: 5332
  • Color index: 51400

Ammonium 3-oxo-3h-phenoxazin-7-olate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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